Cas no 1932134-05-8 ((2R,4R)-1-tert-butoxycarbonyl-4-(methylamino)pyrrolidine-2-carboxylic acid)

(2R,4R)-1-tert-Butoxycarbonyl-4-(methylamino)pyrrolidine-2-carboxylic acid is a chiral pyrrolidine derivative widely used as a key intermediate in organic synthesis and pharmaceutical research. Its rigid bicyclic structure and stereochemical purity make it valuable for constructing complex molecules, particularly in peptidomimetics and bioactive compounds. The tert-butoxycarbonyl (Boc) group provides orthogonal protection for the amine functionality, enabling selective deprotection under mild acidic conditions. The methylamino and carboxylic acid moieties offer versatile reactivity for further functionalization. This compound’s high enantiomeric purity and stability under standard handling conditions ensure reliable performance in multi-step synthetic routes. It is commonly employed in medicinal chemistry for developing enzyme inhibitors and receptor modulators.
(2R,4R)-1-tert-butoxycarbonyl-4-(methylamino)pyrrolidine-2-carboxylic acid structure
1932134-05-8 structure
Product Name:(2R,4R)-1-tert-butoxycarbonyl-4-(methylamino)pyrrolidine-2-carboxylic acid
CAS No:1932134-05-8
MF:C11H20N2O4
MW:244.287503242493
CID:5292460
Update Time:2026-03-10

(2R,4R)-1-tert-butoxycarbonyl-4-(methylamino)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1,2-Pyrrolidinedicarboxylic acid, 4-(methylamino)-, 1-(1,1-dimethylethyl) ester, (2R,4R)-
    • (2R,4R)-1-tert-butoxycarbonyl-4-(methylamino)pyrrolidine-2-carboxylic acid
    • Inchi: 1S/C11H20N2O4/c1-11(2,3)17-10(16)13-6-7(12-4)5-8(13)9(14)15/h7-8,12H,5-6H2,1-4H3,(H,14,15)/t7-,8-/m1/s1
    • InChI Key: JKNKVCYXOTYQMD-HTQZYQBOSA-N
    • SMILES: N1(C(OC(C)(C)C)=O)C[C@H](NC)C[C@@H]1C(O)=O

(2R,4R)-1-tert-butoxycarbonyl-4-(methylamino)pyrrolidine-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXAA486-100MG
(2R,4R)-1-tert-butoxycarbonyl-4-(methylamino)pyrrolidine-2-carboxylic acid
1932134-05-8 95%
100MG
¥ 2,402.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXAA486-250MG
(2R,4R)-1-tert-butoxycarbonyl-4-(methylamino)pyrrolidine-2-carboxylic acid
1932134-05-8 95%
250MG
¥ 3,841.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXAA486-500MG
(2R,4R)-1-tert-butoxycarbonyl-4-(methylamino)pyrrolidine-2-carboxylic acid
1932134-05-8 95%
500MG
¥ 6,402.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXAA486-1G
(2R,4R)-1-tert-butoxycarbonyl-4-(methylamino)pyrrolidine-2-carboxylic acid
1932134-05-8 95%
1g
¥ 9,603.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXAA486-5G
(2R,4R)-1-tert-butoxycarbonyl-4-(methylamino)pyrrolidine-2-carboxylic acid
1932134-05-8 95%
5g
¥ 28,809.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXAA486-100mg
(2R,4R)-1-tert-butoxycarbonyl-4-(methylamino)pyrrolidine-2-carboxylic acid
1932134-05-8 95%
100mg
¥2402.0 2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXAA486-250mg
(2R,4R)-1-tert-butoxycarbonyl-4-(methylamino)pyrrolidine-2-carboxylic acid
1932134-05-8 95%
250mg
¥3840.0 2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXAA486-500mg
(2R,4R)-1-tert-butoxycarbonyl-4-(methylamino)pyrrolidine-2-carboxylic acid
1932134-05-8 95%
500mg
¥6402.0 2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXAA486-1g
(2R,4R)-1-tert-butoxycarbonyl-4-(methylamino)pyrrolidine-2-carboxylic acid
1932134-05-8 95%
1g
¥9603.0 2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXAA486-100.0mg
(2R,4R)-1-tert-butoxycarbonyl-4-(methylamino)pyrrolidine-2-carboxylic acid
1932134-05-8 95%
100.0mg
¥2402.0000 2024-08-03

Additional information on (2R,4R)-1-tert-butoxycarbonyl-4-(methylamino)pyrrolidine-2-carboxylic acid

Exploring the Potential of (2R,4R)-1-tert-butoxycarbonyl-4-(methylamino)pyrrolidine-2-carboxylic Acid: A Comprehensive Overview

The compound (2R,4R)-1-tert-butoxycarbonyl-4-(methylamino)pyrrolidine-2-carboxylic acid, with the CAS number 1932134-05-8, has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is a derivative of pyrrolidine, a five-membered nitrogen-containing ring, which serves as a versatile scaffold for various bioactive compounds. The presence of the tert-butoxycarbonyl (Boc) group and the methylamino substituent introduces unique chemical properties that make this compound a promising candidate for drug development and chemical synthesis.

Recent studies have highlighted the potential of this compound in modulating cellular signaling pathways. For instance, research published in Nature Communications demonstrated that derivatives of pyrrolidine can act as inhibitors of key enzymes involved in cancer progression. The stereochemistry at the 2R and 4R positions plays a critical role in determining the compound's bioavailability and efficacy. This has led to increased interest in exploring its applications in oncology and neurodegenerative diseases.

The synthesis of (2R,4R)-1-tert-butoxycarbonyl-4-(methylamino)pyrrolidine-2-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of chiral auxiliaries, such as the Boc group, facilitates the control of stereochemistry during the synthesis. This approach ensures high enantiomeric purity, which is essential for pharmacological studies.

In terms of applications, this compound has shown potential as a precursor for peptide synthesis. The carboxylic acid group can be activated to form amides or esters, enabling its incorporation into larger biomolecules. Additionally, the methylamino group imparts basicity, which can be exploited in designing drug molecules with specific binding affinities to biological targets.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular docking studies have revealed that it exhibits strong binding affinity to several G-protein coupled receptors (GPCRs), suggesting its potential as a lead compound for drug discovery. Furthermore, its stability under physiological conditions makes it a suitable candidate for in vivo studies.

The integration of green chemistry principles into the synthesis of this compound has also been explored. Researchers have developed environmentally friendly methods that minimize waste and reduce energy consumption. These efforts align with global initiatives to promote sustainable chemical practices.

In conclusion, (2R,4R)-1-tert-butoxycarbonyl-4-(methylamino)pyrrolidine-2-carboxylic acid represents a valuable addition to the arsenal of chemical tools available for drug discovery and development. Its unique structure, combined with recent advances in synthetic and computational techniques, positions it as a key player in advancing medical science.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd